4-Fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride
Overview
Description
4-Fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride is a chemical compound that has gained interest in recent years due to its potential applications in numerous fields of research and industry. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular formula of this compound is C7H13ClFNO2 . The compound has an average mass of 197.635 Da and a monoisotopic mass of 197.061890 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a solid form and a molecular formula of C7H13O2N1Cl1F1 . The compound has an average mass of 197.635 Da and a monoisotopic mass of 197.061890 Da .Scientific Research Applications
Synthesis and Antibacterial Activities
- Synthesis and Pharmacological Properties : 4-Fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride has been utilized in the synthesis of temafloxacin hydrochloride, an antibacterial agent. This synthesis involved regiospecific displacement and intramolecular nucleophilic displacement cyclization reactions (Chu et al., 1991); (Chu et al., 1992).
- Antibacterial Activity of Pyridonecarboxylic Acids : Derivatives of this compound, specifically in the form of pyridonecarboxylic acids, have shown significant antibacterial activity, leading to the development of novel antibacterial agents (Egawa et al., 1984).
Chemistry and Synthesis
- 4-Fluoroglutamic Acid Chemistry : The chemistry of 4-fluoroglutamic acid, closely related to 4-fluoro-1-methylpiperidine-4-carboxylic acid, has been studied for its use in medicinal chemistry, particularly focusing on the separation of diastereomers and the preparation of 4-fluoro-5-pyrrolidone-2-carboxylic acids (Tolman et al., 1993).
- Novel Synthesis Methods : Research has also focused on developing novel synthesis methods for compounds related to 4-fluoro-1-methylpiperidine-4-carboxylic acid, such as 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic acid, which is an intermediate for anticancer drugs (Zhang et al., 2019).
Medicinal Applications
- Use in Dipeptidyl Peptidase IV Inhibitors : 4-Fluoropyrrolidine derivatives, similar to 4-fluoro-1-methylpiperidine-4-carboxylic acid, have been synthesized for use in medicinal chemistry applications like dipeptidyl peptidase IV inhibitors (Singh & Umemoto, 2011).
- Pharmacological and Behavioral Profile : N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl) Carbamide (2R,3R)-Dihydroxybutanedioate (ACP-103), a compound closely related to 4-fluoro-1-methylpiperidine-4-carboxylic acid, has been analyzed for its pharmacological and behavioral properties, demonstrating potential as an antipsychotic agent (Vanover et al., 2006).
Safety and Hazards
The safety information provided by Sigma-Aldrich indicates that 4-Fluoro-1-methylpiperidine-4-carboxylic acid hydrochloride may cause eye irritation and may cause an allergic skin reaction (Hazard Statements H317 - H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing thoroughly after handling .
properties
IUPAC Name |
4-fluoro-1-methylpiperidine-4-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12FNO2.ClH/c1-9-4-2-7(8,3-5-9)6(10)11;/h2-5H2,1H3,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMGWXQCGBXWRME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)(C(=O)O)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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